3-Hydroxypravastatin, (S)-
3-Hydroxypravastatin, (S)-
Brand Name:
Vulcanchem
CAS No.:
136657-41-5
VCID:
VC0238615
InChI:
InChI=1S/C23H36O8/c1-12-4-5-15-8-17(26)10-20(31-23(30)13(2)14(3)24)22(15)19(12)7-6-16(25)9-18(27)11-21(28)29/h4-5,8,12-14,16-20,22,24-27H,6-7,9-11H2,1-3H3,(H,28,29)/t12-,13-,14-,16+,17+,18+,19-,20-,22-/m0/s1
SMILES:
CC1C=CC2=CC(CC(C2C1CCC(CC(CC(=O)O)O)O)OC(=O)C(C)C(C)O)O
Molecular Formula:
C23H36O8
Molecular Weight:
440.5 g/mol
3-Hydroxypravastatin, (S)-
CAS No.: 136657-41-5
Main Products
VCID: VC0238615
Molecular Formula: C23H36O8
Molecular Weight: 440.5 g/mol
| CAS No. | 136657-41-5 |
|---|---|
| Product Name | 3-Hydroxypravastatin, (S)- |
| Molecular Formula | C23H36O8 |
| Molecular Weight | 440.5 g/mol |
| IUPAC Name | (3R,5R)-7-[(1S,2S,6S,8S,8aR)-6-hydroxy-8-[(2S,3S)-3-hydroxy-2-methylbutanoyl]oxy-2-methyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]-3,5-dihydroxyheptanoic acid |
| Standard InChI | InChI=1S/C23H36O8/c1-12-4-5-15-8-17(26)10-20(31-23(30)13(2)14(3)24)22(15)19(12)7-6-16(25)9-18(27)11-21(28)29/h4-5,8,12-14,16-20,22,24-27H,6-7,9-11H2,1-3H3,(H,28,29)/t12-,13-,14-,16+,17+,18+,19-,20-,22-/m0/s1 |
| Standard InChIKey | ASZMMNUWSMFMJO-FBIVGABFSA-N |
| Isomeric SMILES | C[C@H]1C=CC2=C[C@H](C[C@@H]([C@@H]2[C@H]1CC[C@H](C[C@H](CC(=O)O)O)O)OC(=O)[C@@H](C)[C@H](C)O)O |
| SMILES | CC1C=CC2=CC(CC(C2C1CCC(CC(CC(=O)O)O)O)OC(=O)C(C)C(C)O)O |
| Canonical SMILES | CC1C=CC2=CC(CC(C2C1CCC(CC(CC(=O)O)O)O)OC(=O)C(C)C(C)O)O |
| PubChem Compound | 11305255 |
| Last Modified | Nov 11 2021 |
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